Cas no 1006460-87-2 (3-(1H-pyrazol-1-yl)butanethioamide)

• Product Name: 3-(1H-pyrazol-1-yl)butanethioamide
• CAS No: 1006460-87-2
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• MDL: MFCD08558175
• CID: 3060150
• PubChem ID: 19616558
• Update Time: 2025-06-24

3-(1H-pyrazol-1-yl)butanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)butanethioamide
• EN300-230720
• 1006460-87-2
• CS-0276654
• AKOS000313339
• 3-pyrazol-1-ylbutanethioamide
• 3-(PYRAZOL-1-YL)BUTANETHIOAMIDE
• BBL040651
• STK350825

• MDL： MFCD08558175
• Inchi： 1S/C7H11N3S/c1-6(5-7(8)11)10-4-2-3-9-10/h2-4,6H,5H2,1H3,(H2,8,11)
• InChI Key： FKQSAQQUIFVYHF-UHFFFAOYSA-N
• SMILES： S=C(CC(C)N1C=CC=N1)N

Computed Properties

• Exact Mass: 169.06736854Da
• Monoisotopic Mass: 169.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.9Ų

Additional information on 3-(1H-pyrazol-1-yl)butanethioamide

Introduction to 3-(1H-pyrazol-1-yl)butanethioamide (CAS No. 1006460-87-2)

3-(1H-pyrazol-1-yl)butanethioamide is a heterocyclic compound characterized by a pyrazole moiety linked to a butanethioamide group. This molecular structure has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and structural versatility. The compound, identified by its CAS number 1006460-87-2, represents a class of derivatives that have been extensively studied for their pharmacological properties. The pyrazole ring, known for its stability and ability to interact with biological targets, combined with the amide and thioamide functional groups, makes this compound a promising candidate for further investigation in drug discovery.

The chemical structure of 3-(1H-pyrazol-1-yl)butanethioamide can be described as a fused system of a five-membered aromatic ring containing two nitrogen atoms (pyrazole) and an aliphatic chain terminated by an amide group. The presence of the thioamide functionality introduces additional reactivity, allowing for various chemical modifications that can fine-tune its biological profile. This structural motif has been explored in the development of novel therapeutic agents, particularly those targeting inflammatory and immunomodulatory pathways.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse pharmacological effects. Studies have demonstrated that compounds containing the pyrazole scaffold exhibit anti-inflammatory, antiviral, and anticancer properties. The amide and thioamide groups in 3-(1H-pyrazol-1-yl)butanethioamide contribute to its ability to interact with biological macromolecules, such as enzymes and receptors, thereby modulating cellular processes. This has led to its investigation as a potential lead compound in the development of new drugs.

One of the most compelling aspects of 3-(1H-pyrazol-1-yl)butanethioamide is its potential role in modulating immune responses. The pyrazole ring is known to interact with various immune-related targets, including cytokine receptors and signaling pathways. Recent research has highlighted the importance of immune modulation in treating chronic inflammatory diseases and cancer. The compound's ability to interfere with these pathways makes it an attractive candidate for further exploration in preclinical studies.

Moreover, the thioamide group in 3-(1H-pyrazol-1-yl)butanethioamide provides a site for further chemical derivatization, enabling the synthesis of analogs with enhanced bioactivity or improved pharmacokinetic properties. This flexibility is crucial in drug discovery, as it allows researchers to optimize lead compounds for clinical development. Various synthetic strategies have been employed to modify this scaffold, including nucleophilic substitution reactions and condensation reactions with different electrophiles.

Recent advances in computational chemistry have also facilitated the study of 3-(1H-pyrazol-1-yl)butanethioamide by allowing researchers to predict its binding affinity to biological targets and simulate its interactions at the molecular level. These computational approaches have complemented experimental studies by providing insights into the compound's mechanism of action. For instance, molecular docking studies have revealed that this compound can bind to specific protein targets involved in inflammation and immune regulation.

The pharmacological evaluation of 3-(1H-pyrazol-1-yl)butanethioamide has shown promising results in both in vitro and in vivo models. In cell-based assays, it has demonstrated inhibitory activity against several enzymes implicated in inflammatory processes. Additionally, animal studies have indicated that this compound can modulate immune responses without significant toxicity. These findings support its potential as a therapeutic agent for conditions characterized by excessive inflammation or dysregulated immunity.

Another area of interest is the antimicrobial activity of 3-(1H-pyrazol-1-yl)butanethioamide. The pyrazole moiety is known to possess antimicrobial properties, and the introduction of additional functional groups can enhance these effects. Preliminary studies have shown that this compound exhibits activity against certain bacterial strains, making it a candidate for developing novel antimicrobial agents. The growing concern over antibiotic resistance underscores the need for new therapeutic strategies, and compounds like 3-(1H-pyrazol-1-yl)butanethioamide may offer a solution.

The synthesis of 3-(1H-pyrazol-1-yl)butanethioamide involves several key steps that highlight its structural complexity. The core pyrazole ring is typically synthesized via condensation reactions between hydrazine derivatives and α-haloketones or α-halocarbonyl compounds. Once the pyrazole scaffold is established, it is coupled with butanethiol or related thiols through thiolation reactions to introduce the thioamide functionality. Subsequent amidation reactions complete the formation of the target molecule.

The synthetic route must be carefully optimized to ensure high yield and purity, as impurities can affect both biological activity and safety profiles. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to improve efficiency and scalability. These methods not only enhance production but also reduce waste generation, aligning with green chemistry principles.

In conclusion,3-(1H-pyrazol-1-yl)butanethioamide (CAS No. 1006460-87-2) represents a structurally interesting compound with significant potential in pharmaceutical applications. Its ability to modulate immune responses and exhibit antimicrobial activity makes it an attractive candidate for further research. Advances in computational chemistry and synthetic methodologies continue to expand our understanding of this molecule's properties and applications.